Cas no 125970-63-0 (2-chloro(1,2,3,4,5,6-13C6)benzoic acid)

2-chloro(1,2,3,4,5,6-13C6)benzoic acid structure
125970-63-0 structure
Product Name:2-chloro(1,2,3,4,5,6-13C6)benzoic acid
CAS No:125970-63-0
MF:C7H5ClO2
MW:162.5223300457
CID:1003506
PubChem ID:12210336
Update Time:2025-04-20

2-chloro(1,2,3,4,5,6-13C6)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro(1,2,3,4,5,6-13C6)benzoic acid
    • 2-chlorobenzoic acid
    • CS-0312580
    • DTXSID00480606
    • 2-Chlorobenzoic acid-13C6
    • 2-Chlorobenzoic acid-[13C6]
    • 6-chloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylic acid
    • HY-Y1027S1
    • 125970-63-0
    • 2-Chlorobenzoic acid-(phenyl-13C6)
    • 2-Chlorobenzoic acid-(phenyl-13C6), 99 atom % 13C
    • Inchi: 1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)/i1+1,2+1,3+1,4+1,5+1,6+1
    • InChI Key: IKCLCGXPQILATA-IDEBNGHGSA-N
    • SMILES: Cl[13C]1[13CH]=[13CH][13CH]=[13CH][13C]=1C(=O)O

Computed Properties

  • Exact Mass: 162.0179361g/mol
  • Monoisotopic Mass: 162.0179361g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų
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